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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B15553625

An In-depth Technical Guide to D149 Indoline Dye for Researchers and Scientists

Introduction

D149, a metal-free indoline dye, is a prominent sensitizer in the field of dye-sensitized solar
cells (DSSCs).[1][2] Its chemical name is 5-[[4-[4-(2,2-diphenylethenyl)phenyl]-1,2,3,3a,4,8b-
hexahydrocyclopent[b]indol-7-yllmethylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-
oxo-3-thiazolidineacetic acid.[3] Renowned for its high molar extinction coefficient and
promising power conversion efficiencies, D149 stands as a significant alternative to traditional
ruthenium-based dyes.[1][2][4] This guide provides a comprehensive overview of D149,
focusing on its physicochemical properties, performance in DSSCs, and detailed experimental
protocols relevant to its application.

Physicochemical Properties

D149 is characterized by a donor-1t-acceptor (D-11-A) structure. The indoline moiety acts as the
electron donor, conjugated through a 1t-bridge to a rhodanine-3-acetic acid acceptor, which
also serves as an anchoring group to semiconductor surfaces like TiO2.[2]

Photophysical and Electrochemical Data

The photophysical and electrochemical properties of D149 are crucial for its function as a
sensitizer. These properties can be influenced by the solvent environment.[1][5]
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Property Value Solvent/Conditions  Reference
Absorption Maximum Benzene, Acetonitrile,
525-550 nm [1]
(A_max) Methanol
540 nm [4]
400 nm, 560 nm [6]
Molar Extinction
o 68,700 M~icm~1 at 540 nm [4]
Coefficient (g)
Excited State Lifetime
99 ps Methanol [5]
(S1)
178 ps Ethanol [5]
280 ps Acetonitrile [5]
540 ps Acetone [5]
720 ps Tetrahydrofuran (THF)  [5]
800 ps Chloroform [5]
Adsorbed on a
<120 ps [1][2]
surface
Excited State Lifetime ]
Sub-picosecond [5]
(S2)
Energy Gap (E_g) 1.8 eV [6]
Dipole Moment ~12.44 D in water [7]
Must be above the
HOMO Energy valence band of the [8]
semiconductor
Must lie above the
LUMO Energy conduction band of [8]
the semiconductor
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Note: The Highest Occupied Molecular Orbital (HOMO) is delocalized over the indoline unit,
while the Lowest Unoccupied Molecular Orbital (LUMO) is more localized around the
cyanoacrylic acid or rhodanine ring(s).[2]

Performance in Dye-Sensitized Solar Cells (DSSCs)

D149 has demonstrated high power conversion efficiencies (PCE) in DSSCs, reaching up to
9%.[1][2] Its performance is influenced by factors such as the semiconductor material (e.qg.,
TiOz2, ZnO), the electrolyte, and the use of co-adsorbents like chenodeoxycholic acid (CDCA) to
prevent dye aggregation.[1][9][10]

. Co- J_sc
Semico  Electrol Referen
adsorbe (mAlcm? V_oc (V) FF PCE (%)
nductor yte ce
nt )

lonic-

TiO2 liquid 9.03 [8]
based

] Acetonitri

TiO2 6.67 [9]
le based
2,2,2-

ZnO Trifluoroe  --- 1.662 [9][11]
thanol
Not

TiO2 N Notused 16.3 0.65 0.66 7.0 [10]
specified

] Not

TiO2 B CDCA 17.5 0.67 0.66 7.7 [10]
specified

Experimental Protocols
D149 Dye Solution Preparation

A standard protocol for preparing a D149 dye solution for sensitizing photoanodes involves
dissolving the dye in a mixture of solvents.
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e Solvent Preparation: Prepare a 1:1 (v/v) mixture of acetonitrile and tert-butanol.

e Dye Dissolution: Dissolve D149 in the solvent mixture to a final concentration of 0.5 mM.[4]

Photoanode Sensitization

This protocol describes the process of adsorbing the D149 dye onto a TiO2 photoanode.

e Photoanode Preparation: Prepare a mesoporous TiOz2 film on a conductive glass substrate
(e.g., FTO glass) using a method like doctor-blading.[2] Sinter the film at high temperatures
(e.g., a gradient program reaching 450-500°C) to ensure good particle necking and remove
organic binders.

e Cooling: Allow the sintered TiOz films to cool to approximately 80-110°C.[4]
o Immersion: Immerse the warm TiOz films into the prepared 0.5 mM D149 dye solution.[4]

o Sensitization: Leave the films in the dye solution overnight in a dark environment to ensure
complete and uniform dye uptake.[4]

e Rinsing: Remove the sensitized photoanodes from the dye solution and rinse them with
acetonitrile to remove any non-adsorbed dye molecules.[4]

e Drying: Dry the sensitized photoanodes before cell assembly.[4]

DSSC Assembly

The following steps outline the assembly of a sandwich-type DSSC using a D149-sensitized
photoanode.

o Counter Electrode Preparation: Prepare a platinum (Pt) counter electrode by coating a
conductive glass substrate with a Pt catalyst solution (e.g., H2PtCle) and heating it to 400°C
for 20 minutes.[4]

o Assembly: Place a 25 um thick Surlyn spacer between the D149-sensitized photoanode and
the Pt counter electrode to create a sandwich-type cell.[4]

e Sealing: Seal the cell by heating the Surlyn spacer.
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« Electrolyte Filling: Introduce the electrolyte (e.g., an iodide/triiodide based electrolyte) into
the cell through a pre-drilled hole in the counter electrode via capillary action.[12]

+ Sealing the Filling Hole: Seal the hole with a piece of Surlyn backed by a small piece of glass
or aluminum foil.[4]

Visualizations
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Caption: D-11-A structure of D149 dye.

DSSC Working Principle with D149
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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